tert-butyl N-({2-azabicyclo[2.2.2]octan-1-yl}methyl)carbamate

• IUPAC Name: tert-butyl N-(2-azabicyclo[2.2.2]octan-1-ylmethyl)carbamate
• InChI: InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)14-9-13-6-4-10(5-7-13)8-15-13/h10,15H,4-9H2,1-3H3,(H,14,16)
• InChI Key: BANHIFXZDWSSCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC12CCC(CC1)CN2
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol

Description

“tert-butyl N-({2-azabicyclo[2.2.2]octan-1-yl}methyl)carbamate” is a chemical compound with the CAS Number: 1250997-76-2. It has a molecular weight of 240.35. The IUPAC name for this compound is tert-butyl 2-azabicyclo [2.2.2]oct-1-ylmethylcarbamate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O2/c1-12(2,3)17-11(16)14-9-13-6-4-10(5-7-13)8-15-13/h10,15H,4-9H2,1-3H3,(H,14,16). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Enantioselective Synthesis of Carbocyclic Analogues

The compound is utilized as a critical intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, demonstrating its importance in the synthesis of nucleotide analogues. This application underscores its role in the development of potentially therapeutic agents and research tools in biochemistry and molecular biology (Ober et al., 2004).

Molecular Structure and Synthesis

Research highlights its synthesis and structural elucidation, showcasing its application in developing cyclic amino acid esters. Such studies are crucial for understanding the compound's molecular framework and its potential as a building block in creating complex organic molecules (Moriguchi et al., 2014).

Acid-Catalyzed Rearrangement Studies

The compound serves in studies focusing on acid-catalyzed rearrangement of related structures, providing insights into chemical reactions that yield protected amines and derivatives. This research is vital for synthetic chemistry, offering pathways to synthesize amino sugars and other biologically relevant molecules (Nativi et al., 1989).

Asymmetric Synthesis and Alkaloid Production

It is used in the asymmetric synthesis of tropane alkaloids, such as (+)-pseudococaine, highlighting its application in producing complex natural products and pharmaceuticals. This illustrates the compound's versatility in synthesizing structurally and pharmacologically significant compounds (Brock et al., 2012).

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501. These provide guidance on how to handle the compound safely.